Cas no 2102203-64-3 (2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 2102203-64-3
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 6189584
• PubChem ID: 164894535
• Update Time: 2025-07-02

2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one
• 2102203-64-3
• EN300-1948850
• 2,2,2-Trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethanone

• Inchi： 1S/C8H4F4O2/c9-5-3-1-2-4(6(5)13)7(14)8(10,11)12/h1-3,13H
• InChI Key： MZXDVOTXCCTMAD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C(F)(F)F)=O)=C1O

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one

Research Brief on 2,2,2-Trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one (CAS: 2102203-64-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one (CAS: 2102203-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one as a versatile intermediate in the synthesis of fluorinated bioactive molecules. Its trifluoromethyl and hydroxyl groups contribute to enhanced metabolic stability and binding affinity, making it a promising scaffold for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors targeting cancer-related pathways.

In addition to its synthetic utility, this compound has shown notable pharmacological properties. Research conducted by Zhang et al. (2023) revealed its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines in vitro. The presence of fluorine atoms in its structure is believed to enhance its bioavailability and membrane permeability, which are critical factors for drug candidates. Further investigations are underway to explore its mechanism of action and optimize its pharmacokinetic profile.

The compound's application extends beyond traditional small-molecule therapeutics. A recent preprint by Lee and colleagues (2024) proposed its use in the development of fluorinated probes for imaging and diagnostics. The unique electronic properties of the trifluoromethyl group enable its incorporation into positron emission tomography (PET) tracers, offering new avenues for non-invasive disease monitoring. This interdisciplinary approach underscores the compound's potential to bridge chemical biology and clinical medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one. Current methodologies often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic systems. A 2024 report in Organic Process Research & Development highlighted advancements in continuous-flow chemistry as a potential solution to these scalability issues.

In conclusion, 2,2,2-trifluoro-1-(3-fluoro-2-hydroxyphenyl)ethan-1-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from kinase inhibitors to imaging probes—demonstrate the enduring relevance of fluorinated compounds in addressing unmet medical needs. Future research directions may focus on structure-activity relationship (SAR) studies and the exploration of its therapeutic potential in neurological and metabolic disorders.